Cas no 2228703-94-2 (3-(azidomethyl)thiolane)

• Product Name: 3-(azidomethyl)thiolane
• CAS No: 2228703-94-2
• MF: C₅H₉N₃S
• MW: 143.210058927536
• CID: 5978532
• PubChem ID: 150803897
• Update Time: 2025-05-22

3-(azidomethyl)thiolane Chemical and Physical Properties

Names and Identifiers

• 3-(azidomethyl)thiolane
• 2228703-94-2
• EN300-1741982

• Inchi： 1S/C5H9N3S/c6-8-7-3-5-1-2-9-4-5/h5H,1-4H2
• InChI Key： KGLKDFJONFBERS-UHFFFAOYSA-N
• SMILES： S1CCC(CN=[N+]=[N-])C1

Computed Properties

• Exact Mass: 143.05171847g/mol
• Monoisotopic Mass: 143.05171847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 39.7Ų

Additional information on 3-(azidomethyl)thiolane

Comprehensive Overview of 3-(azidomethyl)thiolane (CAS No. 2228703-94-2): Properties, Applications, and Industry Trends

The compound 3-(azidomethyl)thiolane (CAS No. 2228703-94-2) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and materials science research. Characterized by its unique thiolane backbone and azidomethyl functional group, this molecule serves as a versatile building block in organic synthesis. Its structural features enable applications ranging from click chemistry to polymer modification, aligning with modern trends in green chemistry and bioconjugation technologies.

Recent advancements in drug discovery and biomaterials have highlighted the importance of 3-(azidomethyl)thiolane as a precursor for bioorthogonal reactions. Researchers leverage its azide group for selective ligation with alkynes, a process central to Huisgen cycloaddition. This property makes it invaluable for labeling biomolecules, designing targeted therapeutics, and developing diagnostic probes. The compound’s compatibility with aqueous environments further enhances its utility in biomedical applications.

From an industrial perspective, 3-(azidomethyl)thiolane is increasingly adopted in polymer science for crosslinking and functionalizing materials. Its ability to introduce clickable handles into polymers enables the creation of smart hydrogels, self-healing materials, and responsive coatings. These innovations address growing demand for sustainable and adaptive materials in sectors like wearable electronics and tissue engineering.

Environmental and safety considerations are critical when handling 3-(azidomethyl)thiolane. While not classified as hazardous under standard regulations, its azide functionality necessitates prudent storage and handling protocols. Researchers emphasize thermal stability assessments and recommend inert atmosphere storage to mitigate decomposition risks. Such precautions align with broader industry shifts toward safer chemical alternatives and process intensification.

The synthesis of 3-(azidomethyl)thiolane typically involves nucleophilic substitution reactions on thiolane derivatives, followed by purification via chromatography or distillation. Analytical techniques like NMR spectroscopy and mass spectrometry are employed to verify purity, a key factor for reproducibility in high-throughput screening and combinatorial chemistry workflows.

Market trends indicate rising demand for 3-(azidomethyl)thiolane in academic research and industrial R&D, driven by its role in next-generation therapeutics and advanced materials. Suppliers now offer custom synthesis services and GMP-grade batches to meet diverse application needs. As AI-driven molecular design accelerates discovery cycles, compounds like this are poised to enable breakthroughs in precision medicine and nanotechnology.

In summary, 3-(azidomethyl)thiolane (CAS No. 2228703-94-2) exemplifies the intersection of synthetic chemistry and applied science. Its multifunctional architecture supports innovations across life sciences and material engineering, while adherence to sustainable practices ensures its relevance in evolving regulatory landscapes. Future research may explore its potential in catalysis and energy storage, further expanding its industrial footprint.